2-oxo-2-phenylethyl (2,4-dichlorophenoxy)acetate
Overview
Description
Scientific Research Applications
Synthesis of Chromone Derivatives
Chromone derivatives are widely present in plants and possess diverse structural skeletons and biological activities. The compound “2-oxo-2-phenylethyl (2,4-dichlorophenoxy)acetate” can be utilized in the synthesis of these derivatives, which are valuable for their medicinal properties and as a resource for the preparation of fluorescent probes .
Development of Fluorescent Probes
Specific chromone derivatives synthesized from “2-oxo-2-phenylethyl (2,4-dichlorophenoxy)acetate” can be used to create fluorescent probes. These probes are particularly useful in detecting metal ions such as Zn²⁺, Al³⁺, Cu²⁺, and Mg²⁺ by observing the ring-opening process of the fluorescein part, which leads to the appearance of color and fluorescence .
Preparation of Discoloration Dyes
The compound can also be applied in the preparation of discoloration dyes. These dyes change color in response to specific conditions or substances and have applications in various industries, including textiles and sensors .
Crystallography and Material Science
In crystallography, “2-oxo-2-phenylethyl (2,4-dichlorophenoxy)acetate” can be used to grow crystals for structural analysis. This helps in understanding the molecular structure and properties of new materials .
Organic Synthesis Research
This compound serves as a precursor in organic synthesis, aiding in the creation of complex organic molecules. It’s particularly useful in reactions that require precise control over the molecular structure .
Pharmaceutical Research
In pharmaceutical research, the compound is used to develop new drugs and study their interactions at the molecular level. It’s instrumental in the design of molecules with potential therapeutic effects .
Safety and Hazards
The safety data sheet for a related compound, “(2,4-Dichlorophenoxy)acetic acid sodium salt monohydrate”, indicates that it is harmful if swallowed, may cause an allergic skin reaction, causes serious eye damage, may cause respiratory irritation, and is toxic to aquatic life with long-lasting effects .
properties
IUPAC Name |
phenacyl 2-(2,4-dichlorophenoxy)acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2O4/c17-12-6-7-15(13(18)8-12)21-10-16(20)22-9-14(19)11-4-2-1-3-5-11/h1-8H,9-10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAKZCAFNRLCCOR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)COC(=O)COC2=C(C=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-2-phenylethyl (2,4-dichlorophenoxy)acetate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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